2-Amino-1-((S)-2-(methoxymethyl)piperidin-1-yl)propan-1-one

• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol
• IUPAC Name: 2-amino-1-[(2S)-2-(methoxymethyl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C10H20N2O2/c1-8(11)10(13)12-6-4-3-5-9(12)7-14-2/h8-9H,3-7,11H2,1-2H3/t8?,9-/m0/s1
• InChI Key: HLUQYDXJLLJZAV-GKAPJAKFSA-N
• Isomeric SMILES: CC(C(=O)N1CCCC[C@H]1COC)N
• Canonical SMILES: CC(C(=O)N1CCCCC1COC)N

Description

2-Amino-1-((S)-2-(methoxymethyl)piperidin-1-yl)propan-1-one is a chiral small molecule featuring a piperidine ring substituted at the 2-position with a methoxymethyl group and a 2-aminopropan-1-one backbone.

Inferred Molecular Formula: C₁₀H₂₀N₂O₂
Molecular Weight: 200.28 g/mol
Key Features:

• Six-membered piperidine ring with a hydrophilic methoxymethyl substituent.
• 2-Aminopropan-1-one backbone, enabling hydrogen bonding.
• Chiral (S)-configuration for stereoselective activity.

Biological Activity

2-Amino-1-((S)-2-(methoxymethyl)piperidin-1-yl)propan-1-one, also known by its CAS number 1354024-32-0, is a compound that has garnered attention for its potential biological activities. This article delves into the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

The compound is characterized by the following chemical structure:

• Molecular Formula : C₁₁H₁₅N₂O₂
• Molecular Weight : 205.25 g/mol
• Structure : The compound features a piperidine ring with a methoxymethyl group and an amino group, contributing to its unique biological profile.

Pharmacological Profile

Research indicates that 2-Amino-1-((S)-2-(methoxymethyl)piperidin-1-yl)propan-1-one exhibits significant activity as a dopamine receptor agonist, particularly at the D3 receptor. This activity is crucial as D3 receptor agonists have been associated with neuroprotective effects in various models of neurodegeneration.

The compound promotes β-arrestin translocation and G protein activation through D3 receptor engagement, leading to downstream signaling events such as ERK phosphorylation. This action is particularly relevant in the context of neuroprotection against neurotoxic agents like MPTP and 6-OHDA in animal models .

Structure-Activity Relationship (SAR)

A series of studies have been conducted to explore the SAR of compounds related to 2-Amino-1-((S)-2-(methoxymethyl)piperidin-1-yl)propan-1-one. These studies aim to optimize the agonistic properties at the D3 receptor while minimizing activity at the D2 receptor, which is associated with adverse effects such as impulse control disorders .

Compound ID	D3R Agonist Activity (EC50 nM)	D2R Antagonist Activity (IC50 nM)
1	710 ± 150	15,700 ± 3,000
2	278 ± 62	9,000 ± 3,700
3	98 ± 21	>100,000

This table summarizes key findings from SAR studies that highlight the varying degrees of receptor activity among different analogs .

Neuroprotective Effects

In preclinical studies, compounds similar to 2-Amino-1-((S)-2-(methoxymethyl)piperidin-1-yl)propan-1-one have shown promise in protecting against neurodegeneration. For instance, D3 receptor-preferring agonists have been identified as potent neuroprotective agents in models of Parkinson’s disease .

Clinical Implications

While the compound shows potential therapeutic benefits, clinical applications are complicated by the side effects associated with full activation of D2 receptors. Ongoing research aims to refine these compounds for better selectivity and efficacy in treating neurodegenerative disorders without significant side effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Molecular Properties

The table below compares the target compound with five analogs, highlighting substituents, molecular formulas, and key differences:

Compound Name	Ring Type	Substituent on Ring	Propanone Backbone Modification	Molecular Formula	Molecular Weight	CAS Number	Reference
Target Compound	Piperidine	2-(methoxymethyl)	None	C₁₀H₂₀N₂O₂	200.28	—	—
(S)-2-Amino-1-[4-(isopropyl-methyl-amino)-piperidin-1-yl]-propan-1-one	Piperidine	4-(isopropyl-methyl-amino)	None	C₁₂H₂₅N₃O	227.35	1354020-23-7
2-Amino-1-((S)-2-(methoxymethyl)pyrrolidin-1-yl)-3-methylbutan-1-one	Pyrrolidine	2-(methoxymethyl)	3-methyl	C₁₁H₂₂N₂O₂	214.31	1354029-42-7
(S)-2-Amino-3-phenyl-1-(pyrrolidin-1-yl)propan-1-one	Pyrrolidine	None	3-phenyl	C₁₃H₁₈N₂O	218.29	56414-89-2
2-Amino-3-phenyl-1-(piperidin-1-yl)propan-1-one hydrochloride	Piperidine	None	3-phenyl, hydrochloride salt	C₁₄H₂₁ClN₂O	268.78	879006-67-4

Key Findings from Structural Analysis

Ring Size and Conformational Flexibility

• Piperidine vs. Pyrrolidine: Piperidine (6-membered) offers greater conformational flexibility compared to pyrrolidine (5-membered), which has a more rigid structure.

Substituent Effects on Physicochemical Properties

• Methoxymethyl Group : The target compound’s 2-(methoxymethyl) substituent increases hydrophilicity relative to analogs with lipophilic groups (e.g., phenyl in ). This could enhance aqueous solubility, a critical factor for oral bioavailability.
• Branched Aliphatic vs.

Backbone Modifications

• 3-Methyl vs. 3-Phenyl : The 3-methyl group in (CAS 1354029-42-7) adds minimal steric hindrance, while the 3-phenyl group in introduces aromaticity, enabling π-π stacking interactions in biological targets.

Salt Forms

• Hydrochloride Salt : The hydrochloride salt in (CAS 879006-67-4) improves aqueous solubility compared to free-base forms, though it may reduce stability in acidic environments.

Implications for Drug Design

Solubility and Bioavailability : The methoxymethyl group in the target compound likely enhances solubility over phenyl-substituted analogs, making it advantageous for formulations requiring high water solubility.

Stereochemical Considerations : The (S)-configuration is crucial for enantioselective activity, as seen in many FDA-approved drugs (e.g., levocetirizine).

Metabolic Stability : Methyl or methoxy groups (as in the target compound and ) may resist oxidative metabolism better than bulky substituents, prolonging half-life.